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Compound of Interest
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Cat. No.: B14500535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry

fragmentation pattern of 1-methoxypropane (methyl propyl ether). The document details the

primary fragmentation pathways, presents quantitative mass spectral data, and outlines a

standard experimental protocol for the analysis of this volatile ether. This information is crucial

for the identification, characterization, and quantification of 1-methoxypropane in various

scientific and industrial applications, including drug development, where it may be used as a

solvent or encountered as a volatile organic compound.

Core Concepts in the Mass Spectrometry of 1-
Methoxypropane
Electron ionization (EI) mass spectrometry is a powerful analytical technique used to determine

the molecular weight and elucidate the structure of organic compounds. When 1-
methoxypropane is introduced into the mass spectrometer, it is bombarded with high-energy

electrons, leading to the formation of a molecular ion (M•+) and subsequent fragmentation into

various smaller, charged species. The fragmentation pattern is a unique fingerprint of the

molecule, providing valuable structural information.

The fragmentation of ethers is primarily dictated by the stability of the resulting carbocations

and radical species. Key fragmentation mechanisms for 1-methoxypropane include alpha-
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cleavage (cleavage of the C-C bond adjacent to the oxygen atom) and cleavage of the C-O

bond.

Mass Spectrometry Data for 1-Methoxypropane
The electron ionization mass spectrum of 1-methoxypropane is characterized by a series of

fragment ions, with the most abundant ions providing the most significant structural clues. The

quantitative data for the major fragments are summarized in the table below.

m/z
Proposed
Fragment Ion

Chemical Formula
Relative Intensity
(%)

15 Methyl cation [CH₃]⁺ 15.8

27 Ethyl cation [C₂H₃]⁺ 26.3

29 Ethyl cation [C₂H₅]⁺ 36.8

31 Methoxonium ion [CH₃O]⁺ 21.1

43 Propyl cation [C₃H₇]⁺ 47.4

45 Ethoxymethyl cation [C₂H₅O]⁺ 100.0

59 M-15 [C₃H₇O]⁺ 5.3

74 Molecular Ion [C₄H₁₀O]⁺ 10.5

Data is compiled from publicly available spectral databases and is representative of a standard

70 eV electron ionization spectrum.

Fragmentation Pathway of 1-Methoxypropane
The fragmentation of the 1-methoxypropane molecular ion (m/z 74) proceeds through several

key pathways, as illustrated in the diagram below. The initial ionization event involves the

removal of an electron from the oxygen atom, which has the highest energy non-bonding

electrons.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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